Cas no 7139-89-1 (1,4-DMBDS)

• Product Name: 1,4-DMBDS
• CAS No: 7139-89-1
• MF: C₆H₈N₂O₆S₂
• MW: 268.267518997192
• MDL: MFCD00272406
• CID: 47230
• PubChem ID: 81557
• Update Time: 2025-04-18

1,4-DMBDS Chemical and Physical Properties

Names and Identifiers

• 2,5-Diaminobenzene-1,4-disulfonic acid
• 1,​4-​Benzenedisulfonic acid, 2,​5-​diamino-
• 1,4-PHENYLENEDIAMINE-2,5-DISULFONIC ACID
• P-PHENYLENE DIAMINE-2,5-DISULFONIC ACID
• 2,5-Diamino-1,4-benzenedisulfonic acid
• 2,5-Diaminobenzene-1,4-disulphonic acid
• EINECS 230-439-5
• 1,4-Benzenedisulfonic acid, 2,5-diamino-
• VOPSFYWMOIKYEM-UHFFFAOYSA-N
• CL01001
• AK112362
• 1,4-Benzenedisulfonicacid, 2,5-diamino-
• AX8054804
• 1,4-Phenylene-diamine-2,5-disulfonic acid
• FT-0
• 1,4-DMBDS
• DTXSID3064568
• AKOS015891342
• A914608
• AS-64825
• 7139-89-1
• MFCD00272406
• FT-0619407
• SY263715
• 1,4-Benzenedisulfonicacid,2,5-diamino-, 97%
• E76672
• 2,5-diaminobenzene-1,4-disulfonicacid
• SCHEMBL1412987
• NS00037194
• CS-0110068
• YSWG433
• DTXCID8047002

• MDL： MFCD00272406
• Inchi： 1S/C6H8N2O6S2/c7-3-1-5(15(9,10)11)4(8)2-6(3)16(12,13)14/h1-2H,7-8H2,(H,9,10,11)(H,12,13,14)
• InChI Key： VOPSFYWMOIKYEM-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=CC=1N)S(=O)(=O)O)N)(=O)(=O)O

Computed Properties

• Exact Mass: 267.98200
• Monoisotopic Mass: 267.98237833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 178
• XLogP3: -0.8

Experimental Properties

• PSA: 177.54000
• LogP: 2.66840

1,4-DMBDS Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P280
• Storage Condition：Sealed in dry,Room Temperature